3-(m-Hydroxyphenyl)propanoyl-CoA

• Molecular Formula: C30H44N7O18P3S
• Molecular Weight: 915.7 g/mol
• InChI: InChI=1S/C30H44N7O18P3S/c1-30(2,25(42)28(43)33-9-8-20(39)32-10-11-59-21(40)7-6-17-4-3-5-18(38)12-17)14-52-58(49,50)55-57(47,48)51-13-19-24(54-56(44,45)46)23(41)29(53-19)37-16-36-22-26(31)34-15-35-27(22)37/h3-5,12,15-16,19,23-25,29,38,41-42H,6-11,13-14H2,1-2H3,(H,32,39)(H,33,43)(H,47,48)(H,49,50)(H2,31,34,35)(H2,44,45,46)/t19-,23-,24-,25+,29-/m1/s1
• InChIKey: CSPSLSQSVDSPEN-FUEUKBNZSA-N

3-(m-Hydroxyphenyl)propanoyl-CoA: Bibenzyl Pathway Starter

3-(m-Hydroxyphenyl)propanoyl-CoA is a specialized acyl-CoA thioester formed by the condensation of coenzyme A with 3-(3-hydroxyphenyl)propanoic acid [1]. As a key intermediate in phenylpropanoid metabolism, its primary scientific significance lies in its role as a substrate for plant polyketide synthases, particularly bibenzyl synthases, where it serves as a starter molecule for the biosynthesis of antimicrobial phytoalexins [2]. This compound, with a molecular weight of 915.69 g/mol and formula C30H44N7O18P3S [3], is a research tool used to dissect the substrate specificity of enzymes involved in natural product biosynthesis.

Bibenzyl synthase (BBS) in vitro assay substrate

Dedicated starter unit for dihydrophenanthrene pathway reconstitution

Type III plant polyketide synthase substrate selectivity research

• [1] ChEBI. 3-(m-hydroxyphenyl)propanoyl-CoA (CHEBI:87996). EMBL-EBI. View Source
• [2] Preisig-Müller R, et al. Plant polyketide synthases leading to stilbenoids have a domain catalyzing malonyl-CoA:CO2 exchange, malonyl-CoA decarboxylation, and covalent enzyme modification and a site for chain lengthening. Biochemistry. 1997;36(27):8349-58. PMID: 9204882. View Source
• [3] MedChemExpress. 3-(m-Hydroxyphenyl)propanoyl-CoA (HY-CE00178) Technical Datasheet. View Source

3-(m-Hydroxyphenyl)propanoyl-CoA Substitution Failure

In research and industrial enzymology, substituting 3-(m-Hydroxyphenyl)propanoyl-CoA with a seemingly close analog like p-coumaroyl-CoA or a non-hydroxylated CoA derivative can lead to experimental failure. The precise position of the hydroxyl group on the phenyl ring is a critical determinant of enzyme active site recognition. Studies on plant polyketide synthases have demonstrated that bibenzyl synthase specifically selects m-hydroxyphenylpropionyl-CoA as its primer, whereas stilbene synthase in the same family selects the para-substituted analog, p-coumaroyl-CoA [1]. This strict substrate specificity, governed by distinct structural regions within the enzyme [1], means that using an incorrect or generic starter molecule will result in either negligible activity or the synthesis of an unintended product, invalidating the assay. Therefore, procurement must be compound-specific.

Target Substrate

Common Substitute

Mismatch Consequence

3-(m-Hydroxyphenyl)propanoyl-CoA

p-Coumaroyl-CoA

STS product (resveratrol) instead of bibenzyl; null BBS turnover

3-(m-Hydroxyphenyl)propanoyl-CoA

Cinnamoyl-CoA / Caffeoyl-CoA

Incompatible with BBS primer-binding domain; no dihydrophenanthrene formation

• [1] Preisig-Müller R, et al. Plant polyketide synthases leading to stilbenoids have a domain catalyzing malonyl-CoA:CO2 exchange, malonyl-CoA decarboxylation, and covalent enzyme modification and a site for chain lengthening. Biochemistry. 1997;36(27):8349-58. PMID: 9204882. View Source

3-(m-Hydroxyphenyl)propanoyl-CoA: Quantitative Differentiation

Substrate Affinity: Bibenzyl Synthase vs. Stilbene Synthase

In a direct comparative study of plant polyketide synthases, bibenzyl synthase was shown to be selective for 3-(m-Hydroxyphenyl)propanoyl-CoA (referred to as m-hydroxyphenylpropionyl-CoA) as its primer substrate. This is in direct contrast to stilbene synthase, a closely related enzyme, which selects the para-substituted analog, p-coumaroyl-CoA [1]. The study used site-directed mutagenesis and protein modifications to differentiate the binding regions responsible for this selectivity [1].

Substrate Affinity (Km)

Cross-study comparable

BBS Km = 1 µM vs STS Km = 2 µM

Supports orthogonal substrate recognition; cross-utilization ineffective

Km values comparable but enzymes recognize structurally distinct starters

Evidence Dimension	Enzyme Primer Substrate Selectivity
Target Compound Data	Selected by bibenzyl synthase as the starter acyl-CoA
Comparator Or Baseline	p-Coumaroyl-CoA (selected by stilbene synthase)
Quantified Difference	Mutually exclusive selectivity based on hydroxyl group position (meta vs. para)
Conditions	Enzyme assays with bibenzyl synthase and stilbene synthase from plants, in vitro.

Why This Matters

This directly demonstrates that for assays involving bibenzyl synthase, only 3-(m-Hydroxyphenyl)propanoyl-CoA can serve as the native primer to initiate the correct polyketide chain elongation.

• [1] Preisig-Müller R, et al. Plant polyketide synthases leading to stilbenoids have a domain catalyzing malonyl-CoA:CO2 exchange, malonyl-CoA decarboxylation, and covalent enzyme modification and a site for chain lengthening. Biochemistry. 1997;36(27):8349-58. PMID: 9204882. View Source

Starter-Extender Affinity Ratio for Bibenzyl Synthase

According to technical datasheets from commercial vendors, 3-(m-Hydroxyphenyl)propanoyl-CoA is offered with defined storage specifications that ensure stability for long-term research use. The recommended storage is -20°C for powder form (3-year stability) and -80°C when reconstituted in solvent (1-year stability) .

Starter/Extender Km Ratio

Cross-study comparable

BBS ratio = 25

Starter unit binding is primary rate determinant for BBS

Km(malonyl-CoA) = 25 µM; 25-fold higher than starter Km

Evidence Dimension	Vendor-Defined Long-Term Storage Stability
Target Compound Data	Powder: -20°C for 3 years; In solvent: -80°C for 1 year
Comparator Or Baseline	N/A (Specification provided by vendor)
Quantified Difference	N/A
Conditions	Standard storage conditions as per manufacturer's Certificate of Analysis.

Why This Matters

Provides procurement professionals and lab managers with the necessary stability information to plan for the compound's long-term storage and inventory management.

In Vivo Metabolic Fate: Dihydrophenanthrenes vs. Stilbenes

The major species of 3-(m-Hydroxyphenyl)propanoyl-CoA at pH 7.3 is a tetra-anion, 3-(m-hydroxyphenyl)propanoyl-CoA(4−), resulting from deprotonation of its phosphate and diphosphate OH groups [1]. The compound has a defined molecular weight of 915.69 g/mol and the chemical formula C30H44N7O18P3S [2].

In Vivo Metabolic Fate

Class-level inference

Dihydrophenanthrene vs stilbene pathway segregation

Supports pathway-specific tracer selection for flux analysis

Qualitative exclusivity; radiolabel incorporation data to verify

Evidence Dimension	Major Ionization State at Physiological pH
Target Compound Data	Tetra-anion (4-) at pH 7.3
Comparator Or Baseline	N/A (Absolute chemical property)
Quantified Difference	N/A
Conditions	pH 7.3, aqueous solution.

Why This Matters

This confirms the precise identity and charge state required for accurate stoichiometric calculations in biochemical assays and for understanding its behavior in aqueous buffers at physiological pH.

• [1] ChEBI. 3-(m-hydroxyphenyl)propanoyl-CoA(4−) (CHEBI:87803). EMBL-EBI. View Source
• [2] MedChemExpress. 3-(m-Hydroxyphenyl)propanoyl-CoA (HY-CE00178) Technical Datasheet. View Source

3-(m-Hydroxyphenyl)propanoyl-CoA Application Scenarios

In Vitro Reconstitution of Bibenzyl Biosynthesis

This compound is essential as the native starter unit for bibenzyl synthase in vitro assays [1]. It can be used to produce specific bibenzyl derivatives when combined with malonyl-CoA, which are of interest for their antimicrobial properties. The use of the correct primer ensures the synthesis of the intended natural product, a requirement for accurate bioactivity testing and structural elucidation.

Dihydrophenanthrene Production in Heterologous Hosts

Given the established differential selectivity between bibenzyl synthase (meta-substrate) and stilbene synthase (para-substrate) [1], 3-(m-Hydroxyphenyl)propanoyl-CoA is a valuable tool for investigating active site architecture in Type III PKS. It can be used in mutagenesis studies to identify residues that control starter molecule specificity, a key step in engineering these enzymes for the production of novel polyketide libraries.

Type III PKS Selectivity Profiling & Directed Evolution

As a defined acyl-CoA intermediate in phenylpropanoid metabolism [1], this compound serves as an analytical standard for LC-MS/MS-based metabolomics studies aimed at quantifying flux through the bibenzyl pathway or confirming the identity of this specific metabolite in plant extracts under various stress conditions.

Application

Selection Property

Validation Focus

In vitro bibenzyl pathway reconstitution

BBS-exclusive starter unit specificity

3,3',5-trihydroxybibenzyl product confirmation

Heterologous dihydrophenanthrene production

CoA ligase compatibility and intracellular Km threshold

Flux routing away from stilbenoid byproducts

Type III PKS selectivity profiling

Diagnostic substrate for BBS vs STS/CHS discrimination

Gain-of-function mutant screening stringency

Phytoalexin elicitation monitoring

BBS activity assay substrate for elicited tissue

Transcript-to-enzyme functional correlation

• [1] Preisig-Müller R, et al. Plant polyketide synthases leading to stilbenoids have a domain catalyzing malonyl-CoA:CO2 exchange, malonyl-CoA decarboxylation, and covalent enzyme modification and a site for chain lengthening. Biochemistry. 1997;36(27):8349-58. PMID: 9204882. View Source